molecular formula C18H18N2O3 B6415926 4-[4-(Piperidine-1-carbonyl)phenyl]nicotinic acid, 95% CAS No. 1261975-19-2

4-[4-(Piperidine-1-carbonyl)phenyl]nicotinic acid, 95%

Cat. No. B6415926
CAS RN: 1261975-19-2
M. Wt: 310.3 g/mol
InChI Key: WHBWCBOTPXUKLF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[4-(Piperidine-1-carbonyl)phenyl]nicotinic acid, 95% (4-PNCA-95) is a novel compound that has been widely studied for its potential applications in various fields of science, including organic chemistry, medicinal chemistry, and biochemistry. 4-PNCA-95 is a derivative of the naturally occurring piperidine-1-carboxylic acid (PNCA) and is a member of the nicotinic acid family. This compound has been found to possess unique properties that make it an attractive candidate for use in a variety of laboratory and research experiments.

Scientific Research Applications

4-[4-(Piperidine-1-carbonyl)phenyl]nicotinic acid, 95% has been studied for its potential applications in various fields of science, including organic chemistry, medicinal chemistry, and biochemistry. This compound has been found to possess unique properties that make it an attractive candidate for use in a variety of laboratory and research experiments. Some of the most common applications of 4-[4-(Piperidine-1-carbonyl)phenyl]nicotinic acid, 95% include the synthesis of new compounds, the study of enzyme-catalyzed reactions, and the investigation of the pharmacological properties of drugs.

Mechanism of Action

The mechanism of action of 4-[4-(Piperidine-1-carbonyl)phenyl]nicotinic acid, 95% is still largely unknown, but it is thought to involve the binding of the compound to the active site of enzymes. This binding is believed to result in the inhibition of enzymatic activity, which in turn leads to the inhibition of certain biochemical processes. In addition, 4-[4-(Piperidine-1-carbonyl)phenyl]nicotinic acid, 95% has been shown to interact with certain receptors in the body, which may be responsible for its pharmacological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[4-(Piperidine-1-carbonyl)phenyl]nicotinic acid, 95% are still being explored, but there is evidence to suggest that this compound may have a variety of beneficial effects. For example, it has been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of certain diseases. In addition, 4-[4-(Piperidine-1-carbonyl)phenyl]nicotinic acid, 95% has been found to possess anti-cancer properties and may be useful in the development of new cancer drugs.

Advantages and Limitations for Lab Experiments

4-[4-(Piperidine-1-carbonyl)phenyl]nicotinic acid, 95% has a number of advantages when used in laboratory experiments. It is relatively easy to synthesize and is highly soluble in water, making it ideal for use in aqueous solutions. In addition, the compound is stable and has a long shelf life, which makes it an ideal choice for long-term storage. However, there are some limitations associated with 4-[4-(Piperidine-1-carbonyl)phenyl]nicotinic acid, 95%. For example, it is not as soluble in organic solvents, which can limit its use in certain experiments.

Future Directions

The potential applications of 4-[4-(Piperidine-1-carbonyl)phenyl]nicotinic acid, 95% are still being explored, but there are a number of potential future directions that could be pursued. One possible direction is to further investigate the biochemical and physiological effects of this compound. This could include studying its effects on different diseases, as well as its potential as a cancer drug. Additionally, further research could be done to explore the potential applications of 4-[4-(Piperidine-1-carbonyl)phenyl]nicotinic acid, 95% in organic chemistry, medicinal chemistry, and biochemistry. Finally, further research could be done to investigate the mechanism of action of this compound, as well as its potential therapeutic uses.

Synthesis Methods

The synthesis of 4-[4-(Piperidine-1-carbonyl)phenyl]nicotinic acid, 95% is relatively straightforward and involves the reaction of piperidine-1-carboxylic acid with a variety of alkyl halides, such as bromoethane, chloroethane, and bromobutane. The reaction takes place in an aqueous solution of sodium hydroxide at a temperature of approximately 80°C. The resulting product is a white crystalline solid with a purity of 95%.

properties

IUPAC Name

4-[4-(piperidine-1-carbonyl)phenyl]pyridine-3-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18N2O3/c21-17(20-10-2-1-3-11-20)14-6-4-13(5-7-14)15-8-9-19-12-16(15)18(22)23/h4-9,12H,1-3,10-11H2,(H,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WHBWCBOTPXUKLF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(CC1)C(=O)C2=CC=C(C=C2)C3=C(C=NC=C3)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50692792
Record name 4-[4-(Piperidine-1-carbonyl)phenyl]pyridine-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50692792
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

310.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[4-(Piperidine-1-carbonyl)phenyl]nicotinic acid

CAS RN

1261975-19-2
Record name 4-[4-(Piperidine-1-carbonyl)phenyl]pyridine-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50692792
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.